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Compound Name: Lithium Titanium Phosphate

Cat. No.: B16145543

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lithium Titanium Phosphate (LiTi₂(PO₄)₃, or LTP) is a promising anode material for lithium-

ion batteries, notable for its high thermal stability and stable operating voltage. The preparation

of a homogeneous and stable electrode slurry is a critical step in the fabrication of high-

performance LTP electrodes. This document provides detailed application notes and protocols

for the preparation of both aqueous and non-aqueous LTP slurries for electrode casting.

Data Presentation
The following tables summarize the formulation and electrochemical performance of LTP

electrodes prepared from different slurry compositions.

Table 1: Non-Aqueous Lithium Titanium Phosphate Slurry Formulation
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Component Material Weight Percentage (%)

Active Material LiTi₂(PO₄)₃ 75

Conductive Agent Acetylene Black 15

Binder Polyvinylidene fluoride (PVDF) 10

Solvent N-methyl-2-pyrrolidone (NMP) -

Table 2: Aqueous Lithium Titanium Phosphate Slurry Formulation

Component Material Weight Percentage (%)

Active Material LiTi₂(PO₄)₃ 75

Conductive Agent Carbon Black 15

Binder Carboxymethylcellulose (CMC) 10

Solvent Distilled Water -

Table 3: Electrochemical Performance of LTP Electrodes

Slurry Type Binder

Initial
Discharge
Capacity
(mAh/g)

Rate
Capability

Cycle Life

Non-Aqueous PVDF ~138 Good Stable cycling

Aqueous CMC ~125 Moderate
Good cycling

stability

Experimental Protocols
Protocol 1: Preparation of Non-Aqueous LTP Slurry
This protocol details the preparation of an LTP electrode slurry using a PVDF binder in an NMP

solvent.
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Materials and Equipment:

Lithium Titanium Phosphate (LiTi₂(PO₄)₃) powder

Acetylene Black

Polyvinylidene fluoride (PVDF)

N-methyl-2-pyrrolidone (NMP)

Planetary ball mill or magnetic stirrer

Doctor blade

Aluminum foil (current collector)

Vacuum oven

Procedure:

Dry Mixing: In a mortar or a mixing vessel, thoroughly mix the LiTi₂(PO₄)₃ active material (75

wt%) and acetylene black (15 wt%) until a homogeneous powder is obtained.

Binder Dissolution: In a separate container, dissolve the PVDF binder (10 wt%) in an

appropriate amount of NMP solvent. Stir the mixture until the PVDF is completely dissolved,

forming a clear solution. The solid content of the final slurry is typically in the range of 50-

70%.[1]

Wet Mixing: Gradually add the dry-mixed LTP and acetylene black powder into the PVDF-

NMP solution while stirring continuously.

Homogenization: Continue mixing the slurry at a moderate speed (e.g., 500-1000 rpm) for 2-

4 hours using a planetary ball mill or a magnetic stirrer to ensure a uniform and well-

dispersed slurry. The viscosity of the slurry should be optimized for the coating process.

Degassing: Before coating, it is recommended to degas the slurry in a vacuum chamber to

remove any trapped air bubbles.
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Coating: Cast the homogenized slurry onto a clean aluminum foil current collector using a

doctor blade. The thickness of the coating should be controlled to achieve the desired active

material loading.

Drying: Dry the coated electrode in a vacuum oven at 80-120°C for at least 12 hours to

completely remove the NMP solvent.

Protocol 2: Preparation of Aqueous LTP Slurry
This protocol outlines the preparation of an LTP electrode slurry using a CMC binder in distilled

water, offering a more environmentally friendly alternative to the non-aqueous route.

Materials and Equipment:

Lithium Titanium Phosphate (LiTi₂(PO₄)₃) powder

Carbon Black

Carboxymethylcellulose (CMC)

Distilled Water

High-shear mixer or planetary mixer

Doctor blade

Aluminum foil (current collector)

Vacuum oven

Procedure:

Binder Dissolution: Dissolve the CMC binder (10 wt%) in distilled water. The amount of water

should be adjusted to achieve a suitable viscosity for coating. Stir the solution until the CMC

is fully dissolved.

Dry Mixing: In a separate container, dry mix the LiTi₂(PO₄)₃ active material (75 wt%) and

carbon black (15 wt%) until a uniform powder is achieved.
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Wet Mixing: Slowly add the dry powder mixture to the CMC solution while stirring vigorously.

Homogenization: Use a high-shear mixer or a planetary mixer to homogenize the slurry. Mix

at a high speed for 1-2 hours to ensure good dispersion of the solid particles. The rheological

properties of the slurry are crucial for a uniform coating.[2]

Degassing: Degas the slurry under vacuum to eliminate air bubbles.

Coating: Apply the aqueous slurry onto an aluminum foil current collector using a doctor

blade with a set gap to control the thickness.

Drying: Dry the electrode in a vacuum oven at 80-100°C for 12-24 hours to ensure complete

removal of water.

Mandatory Visualization
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Caption: Workflow for non-aqueous and aqueous LTP slurry preparation.
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Caption: Key components of a Lithium Titanium Phosphate electrode slurry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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